3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid
Overview
Description
“3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid” is a compound that belongs to the class of organic compounds known as imidazoles . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures, etc .Molecular Structure Analysis
The molecular structure of “3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid” can be represented by the SMILES stringCc1ccc2NC(=O)C(CC(O)=O)c2c1
. The InChI representation is 1S/C11H11NO3/c1-6-2-3-9-7(4-6)8(5-10(13)14)11(15)12-9/h2-4,8H,5H2,1H3,(H,12,15)(H,13,14)
. Chemical Reactions Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities, etc .Physical And Chemical Properties Analysis
The empirical formula of “3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid” is C11H11NO3 . Its molecular weight is 205.21 . It is a solid compound .Scientific Research Applications
1. Therapeutic Agent for Type II Diabetes Mellitus (T2DM) Imidazole derivatives have been explored as selective PPARγ modulators (SPPARγMs), which can serve as potential therapeutic agents for T2DM with improved safety profiles compared to currently marketed drugs .
Antimicrobial Potential
Compounds containing the imidazole moiety have shown a range of biological activities, including antimicrobial properties against various pathogens such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes .
Anti-inflammatory and Antitumor Activities
Imidazole derivatives are reported to possess anti-inflammatory and antitumor properties, which could make them valuable in the development of new treatments for inflammatory diseases and cancer .
Antidiabetic Activity
Apart from their role as PPARγ modulators, imidazole-containing compounds have also been associated with antidiabetic activity, potentially offering alternative pathways for diabetes management .
Antioxidant Properties
The antioxidant capacity of imidazole derivatives can contribute to their therapeutic potential, particularly in diseases where oxidative stress plays a significant role .
Synthesis of Functional Molecules
Imidazoles are key components in the synthesis of functional molecules used in various everyday applications, indicating their importance in chemical manufacturing and material science .
Future Directions
Imidazole and its derivatives have become important synthons in the development of new drugs . With the increasing public health problems due to antimicrobial resistance (AMR) in drug therapy, there is a necessity for the development of new drugs that overcome the AMR problems . Therefore, the study and development of imidazole derivatives like “3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzoic acid” can be a promising direction for future research.
Mechanism of Action
Target of Action
Imidazole is a five-membered heterocyclic moiety that is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . The specific targets of imidazole-containing compounds can vary widely depending on the specific compound and its structure.
Mode of Action
The mode of action of imidazole-containing compounds can also vary widely. Some imidazole derivatives show biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Biochemical Pathways
The biochemical pathways affected by imidazole-containing compounds depend on their specific targets and modes of action. For example, some imidazole derivatives may inhibit certain enzymes, thereby affecting the biochemical pathways those enzymes are involved in .
Result of Action
The molecular and cellular effects of imidazole-containing compounds can vary widely depending on their specific targets and modes of action. For example, some imidazole derivatives may inhibit the growth of bacteria or cancer cells, while others may reduce inflammation or allergic reactions .
properties
IUPAC Name |
3-(4-methyl-2-oxo-1H-imidazol-3-yl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-7-6-12-11(16)13(7)9-4-2-3-8(5-9)10(14)15/h2-6H,1H3,(H,12,16)(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIMARCAQTONORI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CNC(=O)N1C2=CC=CC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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